1-Chloroisoquinoline-8-carbonitrile

• IUPAC Name: 1-chloroisoquinoline-8-carbonitrile
• InChI: InChI=1S/C10H5ClN2/c11-10-9-7(4-5-13-10)2-1-3-8(9)6-12/h1-5H
• InChI Key: VWETWCDYGCJQFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C#N)C(=NC=C2)Cl
• Molecular Formula: C10H5ClN2
• DSSTOX Substance ID: DTXSID301288044
• Molecular Weight: 188.61 g/mol
• CAS RN: 1231761-24-2

Description

1-Chloroisoquinoline-8-carbonitrile is a heterocyclic organic compound that contains a quinoline ring system. It has been used in various chemical reactions, including Mn-catalyzed cross-coupling with aryl- and alkylmagnesium halides, and Pd-catalyzed cross-coupling with heteroaryl boronic acids and esters.

Molecular Structure Analysis

The molecular formula of 1-Chloroisoquinoline-8-carbonitrile is C10H5ClN2. The InChI code is 1S/C10H5ClN2/c11-10-9-4-2-1-3-8(9)7(5-12)6-13-10/h1-4,6H.

Chemical Reactions Analysis

1-Chloroisoquinoline, a related compound, has been used in various chemical reactions. These include a Mn-catalyzed cross-coupling with aryl- and alkylmagnesium halides, a Pd-catalyzed cross-coupling with heteroaryl boronic acids and esters, and a homocoupling reaction to yield bis-isoquinoline.

Physical And Chemical Properties Analysis

1-Chloroisoquinoline-8-carbonitrile has a molecular weight of 188.61 g/mol. The related compound, 1-Chloroisoquinoline, has a melting point of 31-36 °C and a boiling point of 274-275 °C/768 mmHg. It is insoluble in water.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-Chloroisoquinoline-8-carbonitrile serves as a precursor in the synthesis of various heterocyclic compounds. Studies have shown its utility in creating compounds with potential biological activities and for the synthesis of complex heterocycles that are of interest in medicinal chemistry. For instance, derivatives of isoquinoline and pyridine have been synthesized through reactions involving 1-Chloroisoquinoline-8-carbonitrile, showcasing its versatility in organic synthesis (Kumar et al., 2012), (Yassin, 2009).

Designing Functional Materials

Research on 1-Chloroisoquinoline-8-carbonitrile derivatives extends to the development of functional materials, such as optoelectronic devices and chemosensors. Investigations into their nonlinear optical properties, charge transport capabilities, and their potential as multifunctional materials are pivotal. The compound's derivatives have been explored for their optoelectronic and nonlinear properties, indicating potential applications in the development of new materials (Irfan et al., 2020).

Development of Chemosensors

1-Chloroisoquinoline-8-carbonitrile derivatives have been utilized in the creation of chemosensors, particularly for the detection of metal ions. Novel chemosensors based on 1-Chloroisoquinoline-8-carbonitrile derivatives have been developed for the selective recognition of Pd2+ ions, demonstrating the compound's applicability in environmental monitoring and analytical chemistry (Shally et al., 2020).

Biological Activity and Toxicological Evaluation

The compound and its derivatives have been explored for their biological activity, including studies on their antimicrobial properties and insecticidal effects. This research contributes to the understanding of 1-Chloroisoquinoline-8-carbonitrile's potential in developing new therapeutic agents and agrochemical products (Goswami et al., 2022), (Bakhite et al., 2022).

Safety and Hazards

1-Chloroisoquinoline, a related compound, is classified as harmful by inhalation, in contact with skin, and if swallowed. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

While specific future directions for 1-Chloroisoquinoline-8-carbonitrile are not available, it’s worth noting that compounds with similar structures are being explored for various applications. For example, chloroquine is currently undergoing clinical trials for the treatment of COVID-19.